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Compound of Interest

Compound Name: Prifelone

Cat. No.: B1678098 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This document provides essential procedural guidance for the proper disposal of Prifelone,

safeguarding both personnel and the environment.

The primary recommended method for the disposal of Prifelone is through a licensed

professional waste disposal service. The material should be dissolved or mixed with a

combustible solvent and incinerated in a chemical incinerator equipped with an afterburner and

scrubber.[1] Adherence to all federal, state, and local environmental regulations is mandatory.

[1]

Prifelone Chemical and Physical Properties
A comprehensive understanding of a compound's properties is essential for safe handling and

disposal. The following table summarizes key quantitative data for Prifelone.
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Property Value Source

Molecular Formula C₁₉H₂₄O₂S PubChem[1]

Molecular Weight 316.5 g/mol PubChem[1]

Solubility in DMSO 55 mg/mL (173.8 mM) TargetMol[2]

CAS Number 69425-13-4 PubChem[1]

XLogP3 6.3 PubChem[1]

Note: Sonication is recommended to aid in the dissolution of Prifelone in DMSO.[2]

Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of Prifelone waste in a

laboratory setting. This workflow is designed to ensure that all safety and regulatory

considerations are met.
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Caption: Prifelone Disposal Decision Workflow.
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Step-by-Step Disposal Protocol
Based on available safety data, the following steps should be taken for the disposal of

Prifelone:

Consult the Safety Data Sheet (SDS): Before handling, always review the most current SDS

for Prifelone to be aware of all hazards and handling precautions.[1]

Wear Appropriate Personal Protective Equipment (PPE): At a minimum, this should include

chemical safety goggles, protective gloves, and a lab coat.

Prepare for Disposal: For disposal, Prifelone should be dissolved or mixed with a

combustible solvent. This should be done in a well-ventilated area, such as a fume hood.

Engage a Licensed Waste Disposal Service: Contact a certified and licensed professional

waste disposal company to arrange for the pickup and disposal of the prepared Prifelone
waste.[1]

Ensure Proper Incineration: The designated disposal method is chemical incineration that

utilizes an afterburner and a scrubber to minimize environmental release.[1]

Maintain Detailed Records: Document the date, quantity, and method of disposal in your

laboratory's chemical waste records in accordance with your institution's policies and local

regulations.

It is important to note that Prifelone is considered non-hazardous for transport according to

RID/ADR, IATA, and IMO regulations.[1] Furthermore, it is not classified as a hazardous

substance or mixture according to Regulation (EC) No. 1272/2008.[1] However, all waste

disposal should be handled with the assumption that it is a potentially hazardous material to

ensure the highest level of safety.

No specific experimental protocols for the disposal of Prifelone were cited in the available

reference materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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